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Compound of Interest

Compound Name: Methylamine hydrobromide

Cat. No.: B1254693 Get Quote

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of Methylamine Hydrobromide (CH₃NH₃Br). It is intended for researchers,

scientists, and drug development professionals who handle this compound in a laboratory

setting. The information is compiled from various safety data sheets and chemical databases to

ensure a thorough understanding of the associated hazards and mitigation strategies.

Chemical Identification and Physical Properties
Methylamine hydrobromide, also known as methylammonium bromide or MABr, is the salt

derived from methylamine and hydrobromic acid.[1] It is a white, crystalline, water-soluble solid.

[1][2] Due to its hygroscopic nature and sensitivity to moisture, air, and light, specific storage

conditions are required.[3]

Table 1: Physical and Chemical Properties of Methylamine Hydrobromide
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Property Value Source(s)

IUPAC Name Methylazanium bromide [1][4]

Synonyms
Methylammonium Bromide,

Methanaminium bromide
[1][5]

CAS Number 6876-37-5 [3][4][5]

EC Number 229-981-5 [1][5]

Molecular Formula CH₅N·HBr or CH₆BrN [4][5][6]

Molecular Weight 111.97 g/mol [4]

Appearance
White to almost white powder

or crystals
[6]

Melting Point 250 °C[3][7] - 296 °C[1]

Solubility Soluble in water [1][3]

Stability

Stable under standard ambient

conditions. Sensitive to

moisture, air, and light.

Hazard Identification and Toxicology
Methylamine hydrobromide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [5][6]

H319
Causes serious eye

irritation.
[5][6]

H335
May cause respiratory

irritation.
[3]

Precautionary P261 Avoid breathing dust. [3]

P264
Wash skin thoroughly

after handling.
[5][6]

P270

Do not eat, drink or

smoke when using

this product.

P280

Wear protective

gloves/eye

protection/face

protection.

[5][6]

P301+P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[5][6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P305+P351+P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

[5][6]
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Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P501

Dispose of

contents/container to

an approved waste

disposal plant.

Toxicological Summary: While specific LD50 data for methylamine hydrobromide is not

readily available in the provided search results, the hazard statements indicate that it is harmful

if ingested and causes significant irritation to the skin, eyes, and respiratory tract. The

chemical, physical, and toxicological properties have not been thoroughly investigated. No

components of this product at levels greater than or equal to 0.1% are identified as probable,

possible, or confirmed human carcinogens by IARC, NTP, or OSHA.[8]

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling methylamine hydrobromide.

The following procedures outline the best practices for its use in a laboratory setting.

3.1 Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle methylamine hydrobromide in a well-ventilated area. Use of a

chemical fume hood is required to minimize inhalation of dust.[9]

Eye Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). A lab coat

or other protective clothing is necessary to prevent skin contact.[5][9]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

full-face respirator with an appropriate particulate filter.[9]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face
Safety glasses with side-shields or chemical

goggles.

Skin Chemical-resistant gloves, lab coat.

Respiratory
Particulate respirator if dust generation is

unavoidable.

3.2 General Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any incompatible materials.

Dispensing: Avoid generating dust when weighing or transferring the solid. Use non-sparking

tools.[9]

Procedure: Handle and store under an inert gas like argon due to sensitivity to air and

moisture.[3] Keep the container tightly closed when not in use.

Post-Handling: Wash hands and face thoroughly after handling.[5][6] Decontaminate all

surfaces and equipment.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] The

product is sensitive to moisture, air, and light.

3.3 Spill and Waste Disposal Protocol

Minor Spills:

Evacuate non-essential personnel.

Wearing full PPE, carefully sweep or scoop up the dry material, avoiding dust generation.

Collect the material in a suitable, labeled container for disposal.

Clean the spill area thoroughly.
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Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Emergency and First Aid Procedures
Immediate action is critical in the event of an exposure.

Table 4: First Aid Measures

Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical advice.

[5][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

immediate medical attention.

[5][9]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[9]
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Visualized Safety Workflows
The following diagrams illustrate the logical flow for safely handling methylamine
hydrobromide.
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Preparation & Assessment

Handling Procedure

Emergency Response

Assess Risks:
- Irritant (Skin, Eyes, Respiratory)

- Harmful if Swallowed

Establish Controls:
- Fume Hood

- Designated Area

Select PPE:
- Goggles
- Lab Coat
- Gloves

Execute Handling:
- Weigh/Transfer Carefully
- Avoid Dust Generation

Store Properly:
- Tightly Sealed

- Inert Atmosphere
- Dry & Cool

Spill Occurs Personnel Exposure

Contain & Clean Spill
(See Protocol 3.3)

Administer First Aid
(See Table 4)

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for risk mitigation when handling methylamine hydrobromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1254693?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Chemical

Verify Integrity & Label

Log & Store in Designated
Dry, Inert Location

Prepare for Experiment:
Don PPE, Use Fume Hood

Weigh Compound:
Minimize Dust, Use Spatula

Introduce to Reaction Vessel

Decontaminate Glassware &
Surfaces

Segregate & Label Waste:
- Contaminated Solids

- Unused Product

Dispose via Approved
Waste Stream

End: Procedure Complete
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Caption: Standard laboratory workflow for methylamine hydrobromide from receipt to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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